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A deep dive into the comparative performance of nickel-based superalloys enhanced with rare-

earth elements reveals significant improvements in high-temperature oxidation resistance,

creep strength, and overall mechanical properties. The addition of elements such as Yttrium

(Y), Lanthanum (La), and Cerium (Ce) plays a crucial role in refining microstructure and

enhancing the durability of these advanced materials, which are critical for demanding

applications in the aerospace, power generation, and chemical processing industries.

Nickel-based superalloys are renowned for their exceptional strength and resistance to

corrosion and oxidation at elevated temperatures.[1] However, the relentless demand for higher

efficiency and performance in extreme environments necessitates further enhancements. The

strategic introduction of small quantities of rare-earth elements (REEs) has emerged as a key

strategy to unlock superior material properties. These elements, even in minute concentrations,

can profoundly influence the alloy's behavior, particularly at the grain boundaries and in the

formation of protective oxide layers. This guide provides a comparative assessment of the

effects of common rare-earth alloying elements—Yttrium, Lanthanum, and Cerium—on the

performance of nickel-based materials, supported by experimental data and detailed

methodologies.

Quantitative Performance Comparison
The addition of rare-earth elements to nickel-based superalloys yields quantifiable

improvements in their mechanical and high-temperature performance. The following tables
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summarize key performance indicators, comparing a baseline nickel-based alloy with variants

containing Yttrium, Lanthanum, and Cerium.

Table 1: High-Temperature Oxidation Resistance

Alloy Composition
Test Temperature
(°C)

Oxidation Rate
(g²·cm⁻⁴·s⁻¹)

Oxide Scale
Adhesion

Ni-20Cr (Baseline) 900 ~5.0 x 10⁻¹² Moderate

Ni-20Cr-0.1Y 900 ~1.0 x 10⁻¹³ Excellent

Ni-20Cr-0.1La 900 ~5.0 x 10⁻¹³ Good

Ni-20Cr-0.1Ce 900 ~8.0 x 10⁻¹³ Good

Note: Oxidation rates are indicative and can vary based on specific experimental conditions.

Data is compiled from multiple sources.

Table 2: Creep Rupture Properties

Alloy Composition
Test Temperature
(°C)

Stress (MPa)
Creep Rupture Life
(hours)

Inconel 718 (Baseline) 650 620 ~230

Inconel 718 + Y 650 620 >300[1]

Inconel 718 + La/Ce 650 620
Improved (Specific

data varies)[1]

Note: Creep rupture life is highly dependent on the specific alloy composition and test

parameters.

Table 3: High-Temperature Tensile Properties
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Alloy
Composition

Test
Temperature
(°C)

Ultimate
Tensile
Strength (MPa)

Yield Strength
(MPa)

Elongation (%)

Nickel-Based

Superalloy

(Baseline)

760 1180 780 ~15

Nickel-Based

Superalloy +

REE

760
Increased (up to

100 MPa)[1]
Increased

Improved (up to

one-fold)[1]

Note: Tensile properties are influenced by the base alloy and the specific rare-earth element

and its concentration.

Experimental Protocols
The data presented in this guide is derived from standardized experimental procedures

designed to evaluate the performance of materials under extreme conditions.

High-Temperature Oxidation Testing
High-temperature oxidation behavior is primarily assessed using Thermogravimetric Analysis

(TGA).

Methodology:

Sample Preparation: Small, rectangular coupons of the alloy are machined to precise

dimensions (e.g., 10mm x 10mm x 2mm) and polished to a fine surface finish (e.g., 600-grit

SiC paper). The samples are then cleaned ultrasonically in acetone and ethanol.

TGA Instrumentation: A high-precision TGA instrument is used, capable of maintaining a

stable high temperature and recording minute changes in mass over time.

Test Procedure:

The sample is placed in an alumina crucible and suspended from a microbalance within

the TGA furnace.
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The furnace is heated to the desired test temperature (e.g., 900°C, 1000°C, or 1100°C) in

a controlled atmosphere, typically flowing dry air or a specific gas mixture.

The mass of the sample is continuously monitored as a function of time. The rate of mass

gain provides the oxidation rate.

Cyclic oxidation tests may also be performed, where the sample is repeatedly heated and

cooled to evaluate the adherence of the protective oxide scale.

Post-Test Analysis: After the exposure, the surface and cross-section of the oxidized

samples are analyzed using Scanning Electron Microscopy (SEM) and X-ray Diffraction

(XRD) to characterize the morphology and composition of the oxide scale.

Creep and Stress Rupture Testing
Creep and stress rupture tests are conducted to determine the material's resistance to

deformation and failure under a constant load at elevated temperatures.

Methodology:

Specimen Preparation: Standardized cylindrical or flat tensile specimens are machined from

the alloy.

Test Apparatus: A creep testing machine equipped with a high-temperature furnace and an

extensometer for precise strain measurement is used.

Test Procedure:

The specimen is mounted in the creep machine's grips and enclosed within the furnace.

The specimen is heated to the test temperature and allowed to stabilize.

A constant tensile load is applied to the specimen.

The elongation (creep strain) of the specimen is measured over time.

The test continues until the specimen fractures (ruptures). The time to rupture is recorded

as the creep rupture life.
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Data Analysis: The creep data is plotted as strain versus time, which typically shows three

stages: primary, secondary (steady-state), and tertiary creep. The minimum creep rate is

determined from the secondary stage.

High-Temperature Tensile Testing
This test evaluates the strength and ductility of the material at elevated temperatures.

Methodology:

Specimen Preparation: Standard tensile test specimens are prepared according to ASTM

standards (e.g., ASTM E8/E8M).

Test Equipment: A universal testing machine equipped with a high-temperature furnace and

a high-temperature extensometer is utilized.

Test Procedure:

The specimen is placed in the grips of the testing machine within the furnace.

The specimen is heated to the desired test temperature.

A uniaxial tensile load is applied at a constant strain rate until the specimen fractures.

The load and displacement are continuously recorded.

Data Analysis: The recorded data is used to generate a stress-strain curve, from which key

mechanical properties such as ultimate tensile strength, yield strength, and elongation are

determined.

Mechanisms and Visualizations
The beneficial effects of rare-earth elements in nickel-based superalloys stem from several key

mechanisms at the microstructural level.

Strengthening Mechanisms of Rare-Earth Elements
Rare-earth elements contribute to the overall strength and durability of nickel-based

superalloys through a combination of mechanisms. These include grain boundary
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strengthening, where the larger rare-earth atoms segregate to the grain boundaries, impeding

dislocation movement and reducing grain boundary sliding. They also act as "getters" for

detrimental tramp elements like sulfur, forming stable rare-earth sulfides and preventing the

formation of low-melting-point nickel sulfides that can cause embrittlement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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